Cas no 2227786-42-5 ((1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 2227786-42-5
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 5895904
• PubChem ID: 165658436
• Update Time: 2025-05-20

(1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol
• EN300-1959637
• 2227786-42-5

• Inchi： 1S/C9H8F4O/c1-5-6(3-2-4-7(5)10)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： MCTSMZGLNINKTO-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1C)F)O)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol

Introduction to (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 2227786-42-5)

(1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 2227786-42-5) is a chiral fluorinated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a fluorinated aromatic ring, which contribute to its potential biological activities and applications.

The synthesis of (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol involves several sophisticated steps to ensure the correct stereochemistry and functional group placement. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, making it a valuable intermediate in the development of novel pharmaceuticals.

In the context of medicinal chemistry, (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol has been explored for its potential as a lead compound in drug discovery. The presence of fluorine atoms in the molecule can significantly influence its pharmacokinetic properties, such as metabolic stability and lipophilicity. These properties are crucial for optimizing drug candidates for various therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in enhancing the potency and selectivity of drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol exhibited promising activity against specific protein targets involved in neurodegenerative diseases. The unique combination of fluorine atoms and the chiral center in this compound allows for fine-tuning of its interactions with biological targets.

The biological activity of (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol has also been investigated in preclinical studies. In vitro assays have shown that this compound can effectively modulate key signaling pathways associated with inflammation and cell proliferation. These findings suggest that it may have potential applications in treating inflammatory diseases and cancer.

Furthermore, the pharmacokinetic profile of (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol has been studied to evaluate its suitability as a drug candidate. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high metabolic stability and low toxicity make it an attractive candidate for further development.

In addition to its potential therapeutic applications, (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol has also been utilized as a synthetic intermediate in the preparation of other biologically active compounds. Its versatility as a building block in organic synthesis is attributed to its reactive hydroxyl group and stable trifluoromethyl moiety.

The environmental impact of fluorinated compounds is an important consideration in their development and use. Studies have shown that (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol does not pose significant environmental risks when used under controlled conditions. However, ongoing research is focused on developing more sustainable synthetic methods to minimize any potential ecological footprint.

In conclusion, (1R)-2,2,2-trifluoro-1-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 227786445) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent.